Cas no 86728-99-6 (Butanoic acid, 4-chloro-3-hydroxy-, octyl ester, (R)-)

Butanoic acid, 4-chloro-3-hydroxy-, octyl ester, (R)- structure
86728-99-6 structure
Product Name:Butanoic acid, 4-chloro-3-hydroxy-, octyl ester, (R)-
CAS No:86728-99-6
MF:C12H23ClO3
MW:250.762223482132
CID:660769
PubChem ID:13705517
Update Time:2025-04-19

Butanoic acid, 4-chloro-3-hydroxy-, octyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-chloro-3-hydroxy-, octyl ester, (R)-
    • octyl (3R)-4-chloro-3-hydroxybutanoate
    • (r)-octyl-4-chloro-3-hydroxybutyrate
    • 4-chloro-3(R)-hydroxybutyric acid octyl ester
    • YWUCLFSFZIBCGK-LLVKDONJSA-N
    • DTXSID90547217
    • SCHEMBL9141970
    • 86728-99-6
    • Inchi: 1S/C12H23ClO3/c1-2-3-4-5-6-7-8-16-12(15)9-11(14)10-13/h11,14H,2-10H2,1H3/t11-/m1/s1
    • InChI Key: YWUCLFSFZIBCGK-LLVKDONJSA-N
    • SMILES: ClC[C@@H](CC(=O)OCCCCCCCC)O

Computed Properties

  • Exact Mass: 250.1335723g/mol
  • Monoisotopic Mass: 250.1335723g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų
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